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Compound of Interest

Compound Name: calcium;4-aminobenzoate

Cat. No.: B15345945 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Calcium 4-aminobenzoate, the salt of 4-aminobenzoic acid (PABA), is a compound of interest

in pharmaceutical and chemical research. This document provides a detailed laboratory

protocol for its synthesis. The synthesis is based on the acid-base reaction between 4-

aminobenzoic acid and a calcium salt in an aqueous medium.

Reaction Principle
The synthesis of calcium 4-aminobenzoate is achieved by the reaction of 4-aminobenzoic acid

with a stoichiometric amount of a calcium base, such as calcium hydroxide or calcium oxide, in

water. The reaction proceeds via a neutralization mechanism, where the acidic carboxylic

group of 4-aminobenzoic acid reacts with the hydroxide ions from the calcium base to form the

calcium salt and water. The resulting calcium 4-aminobenzoate is then isolated by filtration and

dried.

Reaction: 2 C₇H₇NO₂ + Ca(OH)₂ → Ca(C₇H₆NO₂)₂ + 2 H₂O

Experimental Protocol
Materials and Reagents:

4-Aminobenzoic acid (PABA) (C₇H₇NO₂)
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Calcium hydroxide (Ca(OH)₂) or Calcium oxide (CaO)[1]

Deionized water

Ethanol (for washing)

Equipment:

Magnetic stirrer with heating plate

Beakers and Erlenmeyer flasks

Graduated cylinders

Buchner funnel and filter paper

Vacuum flask

Drying oven

pH meter or pH indicator paper

Spatula and weighing balance

Procedure:

Dissolution of 4-Aminobenzoic Acid: In a 250 mL beaker, dissolve 10.0 g of 4-aminobenzoic

acid in 100 mL of deionized water. Heat the mixture gently to approximately 60-70 °C while

stirring to facilitate dissolution. 4-aminobenzoic acid is slightly soluble in water at room

temperature, but its solubility increases with temperature.

Preparation of Calcium Hydroxide Slurry: In a separate 100 mL beaker, prepare a slurry of

calcium hydroxide by suspending a stoichiometric amount in 50 mL of deionized water. For

10.0 g (0.0729 mol) of 4-aminobenzoic acid, the required amount of calcium hydroxide

(molar mass: 74.093 g/mol ) is 2.70 g (0.0364 mol).

Reaction: Slowly add the calcium hydroxide slurry to the heated 4-aminobenzoic acid

solution while stirring continuously. The reaction is an acid-base neutralization and may be
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slightly exothermic.

Completion of Reaction: Continue stirring the reaction mixture at 60-70 °C for 1-2 hours to

ensure the reaction goes to completion. Monitor the pH of the solution; it should be close to

neutral (pH 7-8) upon completion.

Cooling and Precipitation: Allow the reaction mixture to cool slowly to room temperature. As

the solution cools, calcium 4-aminobenzoate will precipitate out as a solid. For maximum

yield, the mixture can be further cooled in an ice bath for 30 minutes.

Isolation of the Product: Collect the precipitated solid by vacuum filtration using a Buchner

funnel.

Washing: Wash the collected solid with a small amount of cold deionized water to remove

any unreacted starting materials or soluble impurities. Follow this with a wash using a small

amount of cold ethanol to aid in drying.

Drying: Dry the purified calcium 4-aminobenzoate in a drying oven at 80-100 °C until a

constant weight is achieved.

Characterization: The final product should be a white to off-white crystalline powder.[2]

Characterize the synthesized compound by determining its melting point and using

spectroscopic techniques such as FTIR and NMR to confirm its identity and purity. The

molecular weight of calcium 4-aminobenzoate is 312.33 g/mol .[1][3]
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Parameter Value

Reactants

4-Aminobenzoic Acid 10.0 g

Calcium Hydroxide 2.70 g

Deionized Water 150 mL

Reaction Conditions

Temperature 60-70 °C

Reaction Time 1-2 hours

Product

Theoretical Yield 11.38 g

Appearance White to off-white crystalline powder

Molecular Formula C₁₄H₁₂CaN₂O₄[1][3]

Molecular Weight 312.33 g/mol [1][3]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.

Handle all chemicals in a well-ventilated fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Use caution when heating the reaction mixture.
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Caption: Experimental workflow for the synthesis of calcium 4-aminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calcium;4-aminobenzoate (60154-17-8) for sale [vulcanchem.com]

2. 4-Aminobenzoic acid - Wikipedia [en.wikipedia.org]

3. Calcium 4-aminobenzoate (1:2) | C14H12CaN2O4 | CID 108901 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Calcium 4-Aminobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15345945#laboratory-protocol-for-synthesizing-
calcium-4-aminobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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